2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

Autotaxin inhibition Structure-activity relationship X-ray crystallography
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H12N2O
Molecular Weight 188.23 g/mol
Cat. No. B13287554
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Technical Parameters


Basic Identity
Product Name2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
Molecular FormulaC11H12N2O
Molecular Weight188.23 g/mol
Structural Identifiers
SMILESCCC1=C(N2C=CC=C(C2=N1)C)C=O
InChIInChI=1S/C11H12N2O/c1-3-9-10(7-14)13-6-4-5-8(2)11(13)12-9/h4-7H,3H2,1-2H3
InChIKeyRUINKWDBTLUXGP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde: Chemical Identity and Sourcing


2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a disubstituted imidazo[1,2-a]pyridine-3-carbaldehyde bearing ethyl at C2 and methyl at C8. It is a heterobicyclic aldehyde (C11H12N2O; MW 188.23) whose primary documented utility is as the key synthetic intermediate for the autotaxin inhibitor clinical candidate GLPG1690 (ziritaxestat) [1]. The compound is commercially available at research scale in 95% purity from suppliers such as Leyan (product #2087230) , and its CAS registry is 1552498-71-1 [1]. The imidazo[1,2-a]pyridine-3-carbaldehyde scaffold class has been investigated for antibacterial, antitubercular, and kinase-inhibitory applications, but the 2-ethyl-8-methyl substitution pattern is specifically associated with the GLPG1690 pharmacophore [2].

Key intermediate for autotaxin inhibitor GLPG1690 synthesis
2-Ethyl-8-methyl substitution required for ATX pharmacophore
Research-scale supply (95% purity, 1–10 g)

Structural Specificity vs. Generic Imidazo[1,2-a]pyridine-3-carbaldehydes for ATX Inhibition


The imidazo[1,2-a]pyridine-3-carbaldehyde scaffold is a versatile synthetic handle, but the precise 2-ethyl and 8-methyl substitution pattern is structurally required for the downstream autotaxin (ATX) pharmacophore. Structural biology data show that the 2-ethyl group extends toward the ATX catalytic pocket, while the 8-methyl group induces a positional shift enabling a tighter fit within a constrained region of the enzyme [1]. Replacing the 8-methyl with hydrogen (i.e., 2-ethyl-imidazo[1,2-a]pyridine-3-carbaldehyde) or altering the 2-substituent (e.g., 2-methyl or 2-H) would compromise the critical binding interactions demonstrated in the co-crystal structures of GLPG1690 analogs with ATX [1][2]. Therefore, procurement of alternative imidazo[1,2-a]pyridine-3-carbaldehydes for ATX inhibitor programs cannot recapitulate the structure-activity relationships validated for the 2-ethyl-8-methyl substitution.

  • 8-Methyl conformational shift Replacing 8-methyl with hydrogen alters ATX pocket fit and may reduce plasma potency substantially.
  • 2-Ethyl hydrophobic contact 2-Methyl or 2-H analogs lack optimal catalytic pocket engagement predicted from co-crystal structures.
  • Aldehyde vs. carboxylic acid Carboxylic acid analog requires additional reduction step, reducing synthetic efficiency for ATX programs.

Comparative Evidence Against Structural Analogs


8-Methyl Conformational Fit in ATX Binding Pocket

In the imidazo[1,2-a]pyridine ATX inhibitor series, the 8-methyl substituent on the pyridine ring is described as being responsible for a positional shift that allows better fit in a locally constrained protein region, an effect not achievable with the 8-H (unsubstituted) analog [1]. This structural feature is directly encoded in 2-ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde, which serves as the synthetic precursor to GLPG1690. The ultimate clinical candidate GLPG1690 (bearing 2-ethyl-8-methyl) achieves an ATX Ki of 15 nM and IC50 of 131 nM in biochemical assay [1], whereas earlier imidazo[1,2-a]pyridine leads lacking the 8-methyl group showed substantially weaker plasma activity (e.g., Compound 1 with plasma IC50 > 50,000 nM) [2].

8-Methyl Conformational Fit
Reported class-level inference
GLPG1690 Ki 15 nM vs. Compound 1 plasma IC50 >50,000 nM (>200-fold improvement)
Structural determinant of ATX plasma potency
ATX FS-3 and LPC assay data
Autotaxin inhibition Structure-activity relationship X-ray crystallography

2-Ethyl Engagement with ATX Catalytic Pocket

X-ray co-crystal structures of imidazo[1,2-a]pyridine ATX inhibitors revealed that the ethyl group at the 2-position projects toward the catalytic pocket of ATX, engaging in Van der Waals contacts driven by hydrophobic effects [1]. This specific orientation and occupancy would differ for 2-methyl (shorter, less hydrophobic contact surface) or 2-H (no alkyl extension) analogs, predicting reduced binding enthalpy. No direct comparative biochemical data for the isolated aldehyde intermediates are available; however, the full inhibitor SAR confirms that the 2-ethyl is present in the most potent ATX inhibitors identified in this chemical series (GLPG1690, IC50 = 131 nM; Compound 40, IC50 in low nanomolar range) [1][2].

2-Ethyl Catalytic Pocket Fit
Class-level inference
2-Ethyl projects into ATX catalytic pocket; 2-methyl or 2-H predicted to reduce binding enthalpy
Optimized substituent for ATX engagement
Co-crystal structure PDB 5MHP
X-ray co-crystallography Autotaxin binding mode Hydrophobic pocket

3-Carbaldehyde as a Validated Synthetic Handle

The 3-carbaldehyde group in 2-ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde enables reductive amination to install the N-methylamino linker found in GLPG1690 [1]. This transformation is a key step in the published and improved synthetic routes to GLPG1690 [1][2]. Analogs bearing 3-H (no functional handle for derivatization) or 3-COOH (requiring reduction to aldehyde before further conversion) add synthetic steps and reduce overall yield. A published improved synthetic strategy achieved GLPG1690 in 8 steps with an overall yield of 20.4% and final purity of 99.73%, using the aldehyde intermediate [2]. Replacing the aldehyde with the corresponding carboxylic acid (CAS 1216240-08-2) would necessitate additional reduction chemistry, introducing inefficiency.

Aldehyde Synthetic Handle
Reported supporting evidence
Aldehyde enables direct reductive amination; 8-step 20.4% overall yield; acid requires extra reduction
Synthetic step economy advantage
Improved GLPG1690 route benchmark
Synthetic intermediate Reductive amination Medicinal chemistry

2,8-Disubstitution Conservation in Potent ATX Inhibitors

SAR exploration across ~40 imidazo[1,2-a]pyridine analogs in the ATX inhibitor program showed that compounds retaining the 2-ethyl-8-methyl core achieved the highest plasma potency, while structural modifications at other positions (6-position, thiazole substitution) were used to fine-tune activity and DMPK properties [1]. The 2-ethyl-8-methyl core was conserved from early hit through lead optimization to the clinical candidate [1][2]. By contrast, unsubstituted imidazo[1,2-a]pyridine-3-carbaldehyde (CAS 6188-43-8, MW 146.15) lacks both the 2-ethyl and 8-methyl groups and has not been reported in any ATX inhibitor lead series [1]. Comparative biochemical data for scaffolds: imidazo[1,2-a]pyridine-3-carboxamides against Mtb H37Rv show that 2,6-dimethyl substitution yields MIC values of 0.025-0.054 μg/mL [3], while 2-ethyl-8-methyl is specifically optimized for ATX, not Mtb inhibition, illustrating scaffold-substitution specificity.

2,8-Disubstitution Conservation
Cross-study comparable
2-Ethyl-8-methyl conserved in ATX series; 2,6-dimethyl targets Mtb (MIC 0.025–0.054 µg/mL)
Substitution pattern determines target specificity
ATX vs. anti-tubercular programs
ATX inhibitor lead optimization SAR table Plasma potency

Commercial Availability and Purity Benchmarking

2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is commercially supplied by Leyan (product #2087230) at 95% purity, available in 1 g, 5 g, and 10 g quantities on a quote basis . The closest commercially available analog, imidazo[1,2-a]pyridine-3-carbaldehyde (unsubstituted, CAS 6188-43-8), is available from multiple suppliers at Min. 95% purity (e.g., Biosynth/CymitQuimica) . The 2-phenyl analog (CAS 3672-39-7) is available at 98% purity (Aladdin, ~$112/1g) . However, none of these alternative 3-carbaldehydes carry the 2-ethyl-8-methyl substitution pattern required for ATX inhibitor synthesis. The price premium and custom-quote nature of the target compound reflect its specialized utility as the GLPG1690 intermediate rather than a generic building block.

Commercial Sourcing
Data to verify
Target: 95% purity (Leyan); unsubstituted analog Min. 95% (multi-supplier); 2-phenyl 98%
Specialized supply matches ATX scaffold requirements
Quote-based pricing for target
Chemical procurement Purity comparison Sourcing

Unique ATX Allosteric Binding Mode by Co-Crystal Structure

The co-crystal structure of GLPG1690 analog with ATX (PDB: 5MHP, resolution 2.43 Å) confirms that the 2-ethyl-8-methylimidazo[1,2-a]pyridine core occupies the hydrophobic pocket and channel of ATX without interacting with catalytic zinc ions, defining a novel allosteric binding mode [1]. This binding mode is distinct from that of other imidazo[1,2-a]pyridine-based inhibitors targeting different enzymes (e.g., PI3K inhibitors, IRAK-4 inhibitors) where different substitution patterns are required [2][3]. Therefore, the 2-ethyl-8-methyl substitution is not interchangeable with other imidazo[1,2-a]pyridine substitution patterns if the intended target is ATX.

Allosteric Binding Mode
Class-level inference
ATX allosteric pocket (PDB 5MHP); distinct from kinase ATP-competitive binding
Binding mode not replicable with other substitution patterns
GLPG1690 ATX Ki 15 nM, no Zn²⁺ interaction
PDB 5MHP Binding mode Allosteric inhibition

Validated Application Scenarios


Synthesis of GLPG1690 and Next-Generation ATX Inhibitors

This aldehyde is the direct synthetic precursor for the 2-ethyl-8-methylimidazo[1,2-a]pyridine core required for ATX allosteric inhibitors. Reductive amination at the 3-carbaldehyde installs the N-methylamino linker connecting to the 4-(4-fluorophenyl)thiazole-5-carbonitrile moiety in GLPG1690 [1]. The optimized synthetic route (8 steps, 20.4% yield, 99.73% purity) explicitly uses this aldehyde intermediate. Researchers synthesizing novel ATX inhibitor analogs for fibrotic diseases (IPF), cancer, or inflammation should procure this specific building block, as the 2-ethyl and 8-methyl substituents are essential for ATX binding pocket engagement verified by X-ray co-crystal structures (PDB 5MHP) [1][2].

ATX Hydrophobic Pocket SAR Exploration

Medicinal chemistry teams investigating ATX allosteric inhibition can use this aldehyde as a common intermediate to diversify at the 3-carbaldehyde position via reductive amination with various amines, while retaining the critical 2-ethyl-8-methyl core. SAR data from the Galapagos ATX program demonstrate that the 2-ethyl and 8-methyl groups are conserved across the lead optimization series (compounds 8 through 40 and GLPG1690), with ATX Ki values ranging from micromolar to 15 nM depending on 3- and 6-position modifications [1]. Procuring this aldehyde enables systematic exploration of 3-position SAR without altering the core substitution pattern known to govern binding mode specificity.

Process Chemistry Development and Scale-Up

The published improved synthetic strategy for GLPG1690 demonstrates that the aldehyde intermediate can be prepared and elaborated under catalyst-free cyclization and Curtius rearrangement conditions [1]. The aldehyde oxidation state allows direct reductive amination without additional redox manipulations, contributing to process efficiency. For CROs and CDMOs engaged in ATX inhibitor manufacturing process development, sourcing this aldehyde as a starting material or late-stage intermediate is supported by the 20.4% overall yield benchmarked in the literature [1], providing a quantifiable baseline for route scouting and yield optimization.

Differentiation from Anti-Tubercular and Kinase Programs

Procurement teams must distinguish this compound from imidazo[1,2-a]pyridine-3-carbaldehydes intended for anti-tubercular (e.g., 2,6-dimethyl substitution) or kinase inhibitor (e.g., PI3K, IRAK-4) programs. The 2-ethyl-8-methyl substitution specifically directs activity toward ATX allosteric inhibition (Ki = 15 nM for GLPG1690), whereas 2,6-dimethyl-imidazo[1,2-a]pyridine-3-carboxamides exhibit Mtb MIC values of 0.025-0.054 μg/mL [1][2]. Mis-specification of the substitution pattern would result in inactive compounds for the intended target. This compound should be procured exclusively for ATX-focused programs.

Application
Selection Property
Validation Focus
ATX inhibitor synthesis (GLPG1690 analog program)
2-Ethyl-8-methyl aldehyde core
Reductive amination linker installation; co-crystal verified binding
ATX allosteric pocket SAR
Conserved 2-ethyl-8-methyl core binding
3-Position diversification without altering core substitution pattern
Process chemistry development
Aldehyde oxidation state for direct amination
Literature-benchmarked synthetic route efficiency
Differentiation from anti-tubercular/kinase programs
Substitution pattern-target specificity
Target selectivity verification vs. 2,6-dimethyl or other scaffolds
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